Cas no 848498-04-4 (methyl (S)-2-((tert-butoxycarbonyl)amino)-2-(4-oxocyclohexyl)acetate)

• Product Name: methyl (S)-2-((tert-butoxycarbonyl)amino)-2-(4-oxocyclohexyl)acetate
• CAS No: 848498-04-4
• MF: C₁₄H₂₃NO₅
• MW: 285.34
• CID: 6963019
• PubChem ID: 58911914
• Update Time: 2025-06-09

methyl (S)-2-((tert-butoxycarbonyl)amino)-2-(4-oxocyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• 848498-04-4
• SCHEMBL6243611
• Methyl (S)-2-((tert-butoxycarbonyl)amino)-2-(4-oxocyclohexyl)acetate
• methyl (S)-2-((tert-butoxycarbonyl)amino)-2-(4-oxocyclohexyl)acetate

• Inchi： 1S/C14H23NO5/c1-14(2,3)20-13(18)15-11(12(17)19-4)9-5-7-10(16)8-6-9/h9,11H,5-8H2,1-4H3,(H,15,18)/t11-/m0/s1
• InChI Key： GGNLSAXWVSAWIV-NSHDSACASA-N
• SMILES： O=C1CCC([C@@H](C(=O)OC)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 285.15762283Da
• Monoisotopic Mass: 285.15762283Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.7Ų